Cas no 52107-98-9 (3-Iodo-4-Methylbenzoyl Chloride)

• Product Name: 3-Iodo-4-Methylbenzoyl Chloride
• CAS No: 52107-98-9
• MF: C₈H₆ClIO
• MW: 280.490113735199
• MDL: MFCD17015562
• CID: 365831
• PubChem ID: 17752157
• Update Time: 2025-04-19

3-Iodo-4-Methylbenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,3-iodo-4-methyl-
• 3-Iodo-4-methylbenzoyl chloride
• 3-iodo-4-methyl-benzoyl chloride
• Benzoyl chloride, 3-iodo-4-methyl-
• 3-iodo-4-methyl benzoyl chloride
• FT-0687624
• AS-33141
• 3-iodo-4-methylbenzoylchloride
• MFCD17015562
• CCA10798
• 52107-98-9
• 3-Iodo4-methylbenzoyl chloride
• A856537
• JCOQBCLTGOENLA-UHFFFAOYSA-N
• CS-0000091
• 3-Iodo-4methylbenzoyl chloride
• AKOS025123938
• SCHEMBL589380
• DB-348319
• 3-Iodo-4-Methylbenzoyl Chloride

• MDL： MFCD17015562
• Inchi： 1S/C8H6ClIO/c1-5-2-3-6(8(9)11)4-7(5)10/h2-4H,1H3
• InChI Key： JCOQBCLTGOENLA-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)Cl)C=CC=1C

Computed Properties

• Exact Mass: 279.91478
• Monoisotopic Mass: 279.91519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.819±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 307.724°C at 760 mmHg
• Flash Point: 139.907°C
• Refractive Index: 1.621
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 17.07

3-Iodo-4-Methylbenzoyl Chloride Security Information

• Storage Condition：(BD315686)